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An In-Depth Technical Guide to 5-Propyltryptamine For Researchers, Scientists, and Drug

Development Professionals

Abstract
5-Propyltryptamine (5-PT) is a lesser-known synthetic tryptamine compound. As a derivative

of tryptamine, it belongs to a class of compounds known for their significant interactions with

the serotonergic system, which includes well-studied psychedelics and therapeutic agents. This

document provides a comprehensive overview of the chemical structure, and physicochemical

properties of 5-Propyltryptamine. Due to the limited direct research on 5-PT, this guide

incorporates data from closely related analogues such as N,N-dipropyltryptamine (DPT) and

other 5-substituted tryptamines to infer its potential pharmacological profile. Methodologies for

synthesis, in vitro, and in vivo evaluation are detailed, alongside visualizations of key signaling

pathways and experimental workflows relevant to its study.

Chemical Structure and Properties
5-Propyltryptamine is characterized by a core indole structure with an ethylamine side chain

at the third position and a propyl group substituted at the fifth position of the indole ring.

IUPAC Name: 2-(5-propyl-1H-indol-3-yl)ethanamine[1] CAS Number: 55852-54-5[1] Molecular

Formula: C₁₃H₁₈N₂[1]
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The following table summarizes the key computed physicochemical properties for 5-
Propyltryptamine. Experimental data is largely unavailable.

Property Value Source

Molecular Weight 202.30 g/mol PubChem[1]

XLogP3 2.9 PubChem[1]

Hydrogen Bond Donors 2 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 202.146998583 Da PubChem[1]

Topological Polar Surface Area 41.8 Å² PubChem[1]

Synthesis Protocols
While a specific synthesis protocol for 5-Propyltryptamine is not prominently published, its

synthesis can be achieved by adapting established methods for related tryptamines, such as

the Speeter and Anthony route.

General Synthesis via Speeter and Anthony Route
This method involves the acylation of a 5-substituted indole followed by reduction.

Acylation: 5-Propylindole is dissolved in a suitable anhydrous aprotic solvent (e.g., diethyl

ether) and cooled in an ice bath. Oxalyl chloride is added dropwise, leading to the formation

of the 5-propylindole-3-glyoxyl chloride.

Amidation: The resulting intermediate is then reacted with an amine. For the primary amine

of 5-PT, this step would be followed by a protecting group strategy or a different synthetic

route. For N,N-dialkylated analogues, the corresponding dialkylamine is added to form the

N,N-dialkyl-5-propylindole-3-glyoxylamide.

Reduction: The glyoxylamide is reduced to the corresponding tryptamine using a strong

reducing agent like lithium aluminum hydride (LAH) in an anhydrous solvent such as
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tetrahydrofuran (THF).

Purification: The crude product is purified using column chromatography on silica gel to yield

the final 5-Propyltryptamine product.

A logical workflow for the synthesis and initial analysis is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15175464?utm_src=pdf-body-img
https://www.benchchem.com/product/b15175464?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 5-Propyltryptamine | C13H18N2 | CID 699098 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Propyltryptamine chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175464#5-propyltryptamine-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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